Cas no 29212-25-7 (5-tert-Butylthiophene-2-carboxylic Acid)
29212-25-7 structure
Product Name:5-tert-Butylthiophene-2-carboxylic Acid
CAS No:29212-25-7
MF:C9H12O2S
MW:184.255381584167
MDL:MFCD01566583
CID:1005239
PubChem ID:458349
Update Time:2025-04-20
5-tert-Butylthiophene-2-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 5-TERT-BUTYL-THIOPHENE-2-CARBONYL CHLORIDE
- 5-tert-Butylthiophene-2-carboxylic acid
- 2-carboxy-5-tert-butylthiophene
- 5-(1,1-dimethylethyl)-2-thiophenecarboxylic acid
- 5-(tert-butyl)thiophene-2-carboxylic acid
- 5-tert-butyl-2-thiophenecarboxylic acid
- 5-tert-Butyl-thiophen-2-carbonsaeure
- CTK7I8337
- PubChem5446
- SBB023957
- SureCN335624
- SCHEMBL335624
- DTXSID30332503
- AB01328526-02
- 5-tert-Butyl-thiophene-2-carboxylic acid
- GEO-03234
- Z431535920
- 5-tert-Butyl-2-thiophenecarboxylic acid #
- 478022-18-3
- BDBM50467720
- EN300-109496
- MFCD01566583
- NCGC00335762-01
- 2-Thiophenecarboxylic acid, 5-(1,1-dimethylethyl)-
- AMY37739
- 2-Thiophenecarboxylic acid, 5-tert-butyl-
- CHEMBL4285304
- 5-TERT-BUTYL-THIOPHENE-2-CARBOXYLICACID
- AKOS000313577
- DA-36995
- 5-tert-Butyl-thiophene-2-carboxylic acid, AldrichCPR
- STK351004
- CS-0062487
- 29212-25-7
- A819813
- FS-1672
- 5-tert-Butylthiophene-2-carboxylic Acid
-
- MDL： MFCD01566583
- Inchi： 1S/C9H12O2S/c1-9(2,3)7-5-4-6(12-7)8(10)11/h4-5H,1-3H3,(H,10,11)
- InChI Key： BJDXNKJQTLSJPM-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)=CC=C1C(C)(C)C
Computed Properties
- Exact Mass: 202.02203
- Monoisotopic Mass: 184.05580079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 65.5Ų
Experimental Properties
- Density: 1.165±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 127-128 ºC
- Solubility: Very slightly soluble (0.13 g/l) (25 º C),
- PSA: 17.07
5-tert-Butylthiophene-2-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 021769-250mg |
5-tert-Butyl-thiophene-2-carboxylic acid |
29212-25-7 | 95% | 250mg |
￡24.00 | 2022-03-01 | |
| Fluorochem | 021769-5g |
5-tert-Butyl-thiophene-2-carboxylic acid |
29212-25-7 | 95% | 5g |
￡160.00 | 2022-03-01 | |
| Fluorochem | 021769-10g |
5-tert-Butyl-thiophene-2-carboxylic acid |
29212-25-7 | 95% | 10g |
￡288.00 | 2022-03-01 | |
| Chemenu | CM296062-25g |
5-tert-Butyl-thiophene-2-carboxylic acid |
29212-25-7 | 95% | 25g |
$356 | 2023-01-19 | |
| Apollo Scientific | OR01670-1g |
5-(tert-Butyl)thiophene-2-carboxylic acid |
29212-25-7 | 1g |
£31.00 | 2025-02-19 | ||
| Apollo Scientific | OR01670-5g |
5-(tert-Butyl)thiophene-2-carboxylic acid |
29212-25-7 | 5g |
£93.00 | 2025-02-19 | ||
| Apollo Scientific | OR01670-25g |
5-(tert-Butyl)thiophene-2-carboxylic acid |
29212-25-7 | 25g |
￡370.00 | 2022-10-09 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T83810-1g |
5-tert-Butylthiophene-2-carboxylic acid |
29212-25-7 | 95% | 1g |
¥1788.0 | 2023-09-06 | |
| Chemenu | CM296062-25g |
5-tert-Butyl-thiophene-2-carboxylic acid |
29212-25-7 | 95% | 25g |
$356 | 2021-08-18 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B854866-1g |
5-tert-Butylthiophene-2-carboxylic acid |
29212-25-7 | 95% | 1g |
1,082.70 | 2021-05-17 |
5-tert-Butylthiophene-2-carboxylic Acid Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
29212-25-7 (5-tert-Butylthiophene-2-carboxylic Acid) Related Products
- 106341-43-9(2-tert-butyl-5-(chloromethyl)thiophene)
- 679805-94-8(2-Thiophenecarbonyl chloride, 5-(1-methylethyl)-)
- 832113-93-6(5-TERT-BUTYL-THIOPHENE-2-CARBONYL CHLORIDE)
- 5271-67-0(2-Thiophenecarbonyl chloride)
- 40088-41-3
- 31555-59-6(5-methylthiophene-2-carbonyl chloride)
- 3857-36-1(thiophene-2,5-dicarbonyl dichloride)
- 64964-19-8(2-Thiophenecarbonylchloride, 5-butyl-)
- 88209-32-9(2-THIOPHENECARBONYL CHLORIDE, 5,5'-(1-METHYLETHYLIDENE)BIS-)
- 64964-17-6(5-ethylthiophene-2-carbonyl chloride)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
